![molecular formula C8H8Cl2N2 B169090 2-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride CAS No. 112230-20-3](/img/structure/B169090.png)
2-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride
Overview
Description
2-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride is a chemical compound with the linear formula C8H7ClN2 . It has a molecular weight of 166.611 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry . Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions are employed for the synthesis of this scaffold .Molecular Structure Analysis
The InChI code for 2-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride is 1S/C8H7ClN2/c9-5-7-6-11-4-2-1-3-8(11)10-7 .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .Physical And Chemical Properties Analysis
2-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride is a white solid .Scientific Research Applications
Medicinal Chemistry
Imidazo[1,2-a]pyridines, which include “2-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride”, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .
Material Science
Imidazo[1,2-a]pyridines are also useful in material science because of their structural character . Their unique properties make them suitable for various applications in this field.
Organic Synthesis
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis . They are used in different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, chiral compounds synthesis etc .
Drug Development
Imidazo[1,2-a]pyridines act as a versatile scaffold in drug development . They are used in the construction of various drug molecules.
Optoelectronic Devices
Imidazo[1,2-a]pyridines have been reported in different technological applications such as optoelectronic devices . Their luminescent properties make them suitable for use in these devices.
Sensors
Imidazo[1,2-a]pyridines are used in the development of sensors . Their unique properties make them suitable for sensing applications.
Anti-Cancer Drugs
Imidazo[1,2-a]pyridines have been used in the development of anti-cancer drugs . Their unique properties make them effective in combating cancer cells.
Emitters for Confocal Microscopy and Imaging
Imidazo[1,2-a]pyridines are used as emitters for confocal microscopy and imaging . Their luminescent properties make them suitable for these applications.
Future Directions
Imidazo[1,2-a]pyridine is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character . Therefore, the future directions of 2-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride could be in the field of medicinal chemistry and material science.
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of compounds to which it belongs, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Mode of Action
Compounds with a similar structure have been known to favor nucleophilic or electrophilic attack depending on their electronic configuration .
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry, suggesting they may interact with a variety of biochemical pathways .
Pharmacokinetics
Similar compounds have displayed pharmacokinetic profiles compatible with once-daily dosing .
Result of Action
Similar compounds have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
properties
IUPAC Name |
2-(chloromethyl)imidazo[1,2-a]pyridine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2.ClH/c9-5-7-6-11-4-2-1-3-8(11)10-7;/h1-4,6H,5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAYHUBRYLJFUIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1)CCl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10372068 |
Source
|
| Record name | 2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372068 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride | |
CAS RN |
112230-20-3 |
Source
|
| Record name | 2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372068 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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